
An In-depth Technical Guide to Benzyl Cyanide
(Phenylacetonitrile)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-phenylacetonitrile

Cat. No.: B1602554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl cyanide, systematically known as 2-phenylacetonitrile, is a versatile organic

compound with the chemical formula C₆H₅CH₂CN. It presents as a colorless, oily liquid with a

characteristic aromatic odor.[1] This nitrile is a crucial precursor in a multitude of organic

syntheses, playing a significant role in the production of pharmaceuticals, fragrances, dyes,

and pesticides.[2][3][4] Its utility stems from the reactivity of the nitrile group and the adjacent

active methylene group, which allow for a variety of chemical transformations.[1] This guide

provides a comprehensive overview of its chemical properties, synthesis, and key reactions,

tailored for professionals in research and development.

Nomenclature and Identification
IUPAC Name: 2-phenylacetonitrile[2][5][6]

Synonyms: Phenylacetonitrile, Benzeneacetonitrile, α-Tolunitrile, Benzylnitrile,

(Cyanomethyl)benzene, 2-Phenylethanenitrile.[7][8][9][10]

Physicochemical Properties
The following table summarizes the key quantitative data for benzyl cyanide:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1602554?utm_src=pdf-interest
https://www.benchchem.com/product/b1602554?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzyl_cyanide
https://www.atamanchemicals.com/benzyl-cyanide_u33239/
https://www.kasturiaromatics.com/static/media/BENZYL%20CYANIDE.043f424276ff55ab1022.pdf
https://thechemco.com/chemical/benzyl-cyanide/
https://en.wikipedia.org/wiki/Benzyl_cyanide
https://www.benchchem.com/product/b1602554?utm_src=pdf-body
https://www.atamanchemicals.com/benzyl-cyanide_u33239/
http://www.orgsyn.org/demo.aspx?prep=CV1P0107
https://prepchem.com/benzyl-cyanide/
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/benzylcyanide.html
http://www.orgsyn.org/demo.aspx?prep=CV3P0720
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15239.html
http://www.orgsyn.org/demo.aspx?prep=CV1P0436
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₈H₇N [1][3]

Molar Mass 117.15 g/mol [1]

Appearance Colorless oily liquid [1]

Density 1.015 g/cm³ at 25 °C [1]

Melting Point -24 °C [1]

Boiling Point 233-234 °C [1]

Solubility in Water Insoluble

Vapor Pressure 0.1 mmHg at 20 °C

Flash Point 102 °C (closed cup)

Refractive Index n20/D 1.523

Experimental Protocols
Synthesis of Benzyl Cyanide via Kolbe Nitrile Synthesis
This common method involves the reaction of benzyl chloride with sodium cyanide.[1]

Materials:

Benzyl chloride

Sodium cyanide (powdered, 96-98% pure)

95% Ethanol

Water

5-L round-bottomed flask

Reflux condenser

Separatory funnel
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Mechanical stirrer

Distillation apparatus (Claisen flask recommended)

Procedure:[5][7][9]

In the 5-L round-bottomed flask, dissolve 500 g (10 moles) of powdered sodium cyanide in

450 mL of water. Gently warm the mixture on a water bath to facilitate dissolution.

Prepare a mixture of 1 kg (8 moles) of benzyl chloride and 1 kg of 95% ethanol.

Add the benzyl chloride-ethanol mixture to the sodium cyanide solution through the

separatory funnel over a period of 30-45 minutes.

Once the addition is complete, heat the mixture under reflux on a steam bath for four hours.

After reflux, cool the mixture and filter it with suction to remove the precipitated sodium

chloride. Wash the salt with a small amount of alcohol to recover any retained product.

Transfer the filtrate to a distillation apparatus and distill off the ethanol on a steam bath.

Cool the residual liquid, which will separate into two layers. Separate the upper layer of

crude benzyl cyanide.

Purify the crude product by vacuum distillation. Collect the fraction boiling at 115-120 °C at

10 mmHg. The expected yield is 740-830 g (80-90%).

Hydrolysis of Benzyl Cyanide to Phenylacetic Acid
Benzyl cyanide can be readily hydrolyzed to phenylacetic acid using a strong acid catalyst.[10]

Materials:

Benzyl cyanide

Commercial sulfuric acid

Water
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5-L round-bottomed flask

Mechanical stirrer

Reflux condenser

Procedure:[10]

In the 5-L round-bottomed flask, combine 1150 mL of water, 840 mL of commercial sulfuric

acid, and 700 g (6 moles) of benzyl cyanide.

Heat the mixture under a reflux condenser with stirring for three hours.

After the reaction is complete, cool the mixture slightly and pour it into 2 L of cold water,

stirring to prevent the formation of a solid mass.

Filter the precipitated phenylacetic acid.

To purify, melt the crude product under water and wash it by decantation with hot water

several times.

The molten acid is then transferred for vacuum distillation. The fraction boiling at 176-189 °C

at 50 mmHg is collected, yielding approximately 630 g (77.5%) of pure phenylacetic acid.

Reduction of Benzyl Cyanide to β-Phenethylamine
The catalytic hydrogenation of benzyl cyanide yields β-phenethylamine, a key intermediate in

pharmaceutical synthesis.

Materials:

Benzyl cyanide (pure)

Raney nickel catalyst

Liquid ammonia

Hydrogen gas
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High-pressure hydrogenation bomb (autoclave)

Ether

Procedure:[8]

Place 1 kg (8.55 moles) of pure benzyl cyanide and one tablespoon of Raney nickel catalyst

into a 2-L hydrogenation bomb.

Securely fasten the cap and introduce 150 mL of liquid ammonia.

Pressurize the bomb with hydrogen to approximately 2000 psi.

Heat the bomb to 120-130 °C and begin shaking. The reduction is typically complete within

one hour.

Cool the bomb, release the pressure, and open it.

Remove the contents and rinse the bomb with a small amount of ether.

Filter the combined liquids to remove the catalyst.

Remove the ether by distillation, and then fractionally distill the residue under reduced

pressure.

Collect the β-phenethylamine fraction boiling at 90-93 °C at 15 mmHg. The expected yield is

860-890 g (83-87%).

Synthetic Pathways and Logical Workflows
The following diagrams illustrate the central role of benzyl cyanide in synthetic organic

chemistry.
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Caption: Synthesis of Benzyl Cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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